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Compound of Interest

Compound Name: 11-Dodecen-1-ol

Cat. No.: B1617873

A detailed examination of pheromone lure composition reveals that specific blends of (Z)-11-
tetradecenyl acetate, (E)-11-tetradecenyl acetate, and the synergist dodecyl acetate are critical
for the effective monitoring of the redbanded leafroller (Argyrotaenia velutinana), a significant
pest in orchards. While "11-dodecen-1-ol" is a component in some lepidopteran pheromones,
for the redbanded leafroller, the combination and ratio of the aforementioned acetates are the
key determinants of lure efficacy. This guide provides a comparative analysis of different
pheromone blends based on available experimental data.

Key Pheromone Components and Their Role

The primary sex pheromone components for the redbanded leafroller are (Z)-11-tetradecenyl
acetate (Z11-14:Ac) and (E)-11-tetradecenyl acetate (E11-14:Ac). Dodecyl acetate (12:Ac) has
been identified as a crucial synergist that significantly enhances the attractiveness of the
pheromone blend to male moths. The precise ratio of these components is vital for optimal trap
capture rates.

Comparative Performance of Pheromone Blends

Field trials have demonstrated that the ratio of the (E) to (Z) isomers of 11-tetradecenyl acetate
significantly influences the capture of male A. velutinana. Gas chromatographic analyses of
pheromone glands from female moths have shown that the natural ratio of the E/Z isomers is
approximately 7-9% of the E-isomer[1][2]. Commercial lures are formulated to mimic this
natural blend.
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One commercially available lure for the redbanded leafroller contains (Z)-11-tetradecenyl
acetate, (E)-11-tetradecenyl acetate, and dodecyl acetate[3]. While the exact ratios in
commercial products are often proprietary, research indicates that a blend mimicking the
natural 91:9 (Z:E) ratio of the tetradecenyl acetates, in combination with dodecyl acetate, is
effective for monitoring this pest[1].

Interestingly, studies on the pheromone blends of other leafroller species, such as the
obliquebanded leafroller (Choristoneura rosaceana), have shown that lures designed for those
species are selective against the redbanded leafroller[4][5]. This highlights the high degree of
specificity in the pheromone communication of these closely related pests.

While specific data directly comparing a wide array of commercial alternatives in a single study
is limited, the available information underscores the importance of using a species-specific lure
formulated with the correct pheromone components in the appropriate ratios. Standard
commercial lures for A. velutinana have been shown to be effective, with high trap captures that
are not significantly increased by even a 100-fold increase in lure loading.

Experimental Protocols

A common methodology for evaluating the performance of different pheromone lures involves
field trapping experiments. A typical experimental protocol is as follows:

Trap Selection: Pherocon® 1C "wing" traps or Delta traps are commonly used for monitoring
leafroller species[4][5].

o Lure Preparation: Pheromone components are synthesized and formulated into lures, often
on rubber septa or in a polymer matrix, at various blend ratios and dosages.

o Experimental Design: Traps baited with different lure formulations and unbaited control traps
are deployed in an orchard in a randomized block design. The distance between traps is
sufficient to avoid interference (typically >20 meters).

» Data Collection: Traps are checked at regular intervals (e.g., weekly), and the number of
captured male moths of the target species is recorded.

o Data Analysis: Statistical analysis (e.g., ANOVA) is used to compare the mean trap captures
for each lure formulation to determine significant differences in performance.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general signaling pathway of pheromone attraction in
moths and a typical experimental workflow for comparing lure performance.
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Caption: Pheromone signaling pathway in the redbanded leafroller.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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